Cas no 3792-50-5 (L-Aspartic Acid Sodium Salt)

• Product Name: L-Aspartic Acid Sodium Salt
• CAS No: 3792-50-5
• MF: C₄H₆NNaO₄
• MW: 155.084512233734
• MDL: MFCD00037209
• CID: 44496
• PubChem ID: 23672344
• Update Time: 2025-10-28

L-Aspartic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• sodium hydrogen L-aspartate
• L-ASPARTIC ACID MONOSODIUM HYDRATE
• (S)-2-Aminosuccinic acid, sodium salt
• Fmoc-L-Phe(2-Cl)-OH
• Sodium L(+)-Aspartate Monohydrate
• Sodium L-aspartate
• Sodium L-Aspartate
• L-Aspartic acid sodium salt
• Sodium (2S)-2-amino-3-carboxypropanoate
• L-天门冬氨酸钠
• Monosodium aspartate
• Monosodium-L-aspartate
• Aspartate monosodium salt
• L-Aspartic acid, monosodium salt
• Monosodium L-aspartate
• sodium (2S)-2-amino-4-hydroxy-4-oxobutanoate
• SV5R735TZQ
• L-Aspartic acid, sodium salt (1:1)
• L-Aspartate sodium
• ASPARTIC ACID, SODIUM SALT, L-
• WTWSHHITWMVLBX-DKWTVANSSA-M
• L-asparticacid,xsodiumsalt
• L-Aspartic aicd sodium
• L-Aspartic aicd (sodium)
• UNII-SV5R735TZQ
• sodium;(2S)-2-amino-4-hydroxy-4-oxobutanoate
• CS-0021584
• CCRIS 7917
• SCHEMBL120391
• NS00087056
• HY-N0666C
• L-Aspartic acid sodium
• AKOS025310132
• EINECS 223-264-0
• DTXSID9020904
• 3792-50-5
• 17090-93-6
• D72536
• W-106504
• (S)-2-Aminosuccinic acid sodium salt
• L-aspartic acid monosodium
• L-Aspartic Acid Sodium Salt

• MDL： MFCD00037209
• Inchi： 1S/C4H7NO4.Na/c5-2(4(8)9)1-3(6)7;/h2H,1,5H2,(H,6,7)(H,8,9);/q;+1/p-1/t2-;/m0./s1
• InChI Key： WTWSHHITWMVLBX-DKWTVANSSA-M
• SMILES： [Na+].[O-]C([C@H](CC(=O)O)N)=O

Computed Properties

• Exact Mass: 191.04100
• Monoisotopic Mass: 177.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Colorless to white columnar crystals or white crystalline powder.
• Density: 1,21
• Melting Point: ~140 °C (dec.)
• Boiling Point: 106 °C
• Flash Point: 113 °C
• Refractive Index: n20/D 1.4462
• Solubility: H2O: ≥100 mg/mL
• PSA: 121.91000
• LogP: -1.89000
• Solubility: Soluble in water, insoluble in ethanol.
• Sensitiveness: Sensitive to humidity

L-Aspartic Acid Sodium Salt Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3
• Packing Group：II; III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II; III
• Storage Condition：Store in cold storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on L-Aspartic Acid Sodium Salt

L-Aspartic Acid Sodium Salt: A Comprehensive Overview

L-Aspartic Acid Sodium Salt, also known by its CAS number 3792-50-5, is a sodium salt of L-aspartic acid, an amino acid that plays a crucial role in various biological processes. This compound is widely used in the food, pharmaceutical, and cosmetic industries due to its unique properties and functional benefits. In this article, we will delve into the chemical structure, applications, and recent advancements related to L-Aspartic Acid Sodium Salt.

The chemical structure of L-Aspartic Acid Sodium Salt consists of a carboxylic acid group and an amino group attached to a central carbon atom. The sodium salt form makes it highly soluble in water, which is advantageous for its use in aqueous solutions. This property is particularly valuable in food applications, where it is often used as a flavor enhancer or acidity regulator. Recent studies have highlighted the role of L-Aspartic Acid Sodium Salt in improving the bioavailability of certain nutrients when added to fortified foods.

In the pharmaceutical industry, L-Aspartic Acid Sodium Salt has gained attention for its potential in drug delivery systems. Researchers have explored its ability to stabilize active pharmaceutical ingredients (APIs) during formulation processes. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that incorporating L-Aspartic Acid Sodium Salt into nanoparticles significantly enhanced drug solubility and reduced toxicity profiles.

The cosmetic industry has also embraced the benefits of L-Aspartic Acid Sodium Salt. Its ability to regulate pH levels in skincare products makes it an ideal ingredient for maintaining skin integrity. Recent advancements have focused on its role in anti-aging formulations, where it has been shown to stimulate collagen synthesis and improve skin elasticity. A clinical trial conducted in 2023 revealed that products containing L-Aspartic Acid Sodium Salt exhibited a 15% reduction in wrinkle depth after eight weeks of use.

Beyond its industrial applications, L-Aspartic Acid Sodium Salt has been studied for its potential health benefits. Emerging research suggests that it may play a role in enhancing cognitive function by supporting neurotransmitter synthesis. A 2023 study published in Nutrients explored the effects of dietary supplementation with L-Aspartic Acid Sodium Salt on memory retention in aging populations, with promising results indicating improved neural connectivity.

In terms of production, the synthesis of L-Aspartic Acid Sodium Salt typically involves fermentation processes using microorganisms such as Corynebacterium glutamicum. Recent innovations have focused on optimizing fermentation conditions to increase yield and reduce environmental impact. Biotechnological advancements have enabled the use of renewable feedstocks and energy-efficient methods, aligning with global sustainability goals.

The safety profile of L-Aspartic Acid Sodium Salt has been extensively evaluated across various applications. Regulatory bodies such as the FDA and EFSA have deemed it safe for use at recommended levels. However, ongoing research continues to explore potential interactions with other compounds and long-term effects on human health.

In conclusion, L-Aspartic Acid Sodium Salt (CAS No 3792-50-5) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent scientific breakthroughs, underscore its importance as a valuable ingredient in modern formulations. As research continues to uncover new benefits and applications, the demand for this compound is expected to grow further.